4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine

• IUPAC Name: 4-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine
• InChI: InChI=1S/C14H11ClN4S/c1-8-12(11-6-7-17-14(16)19-11)20-13(18-8)9-2-4-10(15)5-3-9/h2-7H,1H3,(H2,16,17,19)
• InChI Key: AEVGCUSOXYKFKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C3=NC(=NC=C3)N
• Molecular Formula: C14H11ClN4S
• Molecular Weight: 302.8 g/mol

Description

4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine (4-CMTPA) is a synthetic organic compound belonging to the class of pyrimidines. It is a highly versatile compound, with a wide range of applications in both scientific research and industrial processes. 4-CMTPA has been used in the synthesis of various organic molecules, as well as in the production of pharmaceuticals, pesticides, and other chemicals. In addition, 4-CMTPA has been studied for its potential use in the treatment of various diseases and disorders, including cancer and Alzheimer’s disease.

Scientific Research Applications

4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine has been used in a variety of scientific research applications. It has been used in the synthesis of various organic molecules, such as polymers, dyes, and pharmaceuticals. In addition, 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine has been studied for its potential use in the treatment of various diseases and disorders, including cancer and Alzheimer’s disease. It has also been studied for its potential use as a pesticide and as an insect repellent.

Mechanism of Action

The mechanism of action of 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. In addition, 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine has been shown to bind to certain receptors in the brain, which may be involved in the regulation of certain physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. In addition, 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine has been shown to bind to certain receptors in the brain, which may be involved in the regulation of certain physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. However, there are some limitations associated with its use. For example, 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine is not very soluble in water, making it difficult to use in aqueous solutions. In addition, 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine can be toxic to certain organisms, and it may also be carcinogenic.

Future Directions

Given the wide range of applications of 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine and its potential for use in the treatment of various diseases and disorders, there are numerous potential future directions for research. These include further investigations into its mechanism of action, its potential use in the synthesis of other organic molecules, and its potential use in the production of new pharmaceuticals, pesticides, and other chemicals. Additionally, further research into the biochemical and physiological effects of 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine could lead to the development of new treatments for various diseases and disorders.

Synthesis Methods

The synthesis of 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine involves the reaction of 4-chlorophenylacetic acid with ethylthiourea in the presence of a strong acid catalyst. The reaction proceeds in two steps: first, the acid catalyst protonates the ethylthiourea, leading to the formation of an ethylthiourea-protonated species; second, the protonated ethylthiourea reacts with 4-chlorophenylacetic acid to form 4-[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine. The reaction is typically carried out at temperatures between 20-60 °C and can be completed in a few hours.